Cas no 1245647-64-6 (4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine)

• Product Name: 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine
• CAS No: 1245647-64-6
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 1082495
• PubChem ID: 53429221
• Update Time: 2025-05-26

4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine
• 1-(difluoromethyl)bicyclo[2.2.1]heptan-4-amine
• DTXSID20700095
• EN300-7434625
• 1245647-64-6
• DB-011239
• SCHEMBL2828185

• Inchi： 1S/C8H13F2N/c9-6(10)7-1-3-8(11,5-7)4-2-7/h6H,1-5,11H2
• InChI Key： IDBCDMVFDINIGC-UHFFFAOYSA-N
• SMILES： FC(C12CCC(CC1)(C2)N)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine

Introduction to 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine (CAS No. 1245647-64-6)

4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine, with the CAS number 1245647-64-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines and features a difluoromethyl group, which imparts distinct chemical and biological properties. This introduction aims to provide a comprehensive overview of the structure, synthesis, properties, and potential applications of 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine.

Structure and Synthesis: The molecular structure of 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine is characterized by a bicyclo[2.2.1]heptane core with a difluoromethyl group attached to the 4-position and an amine group at the 1-position. The bicyclic framework provides rigidity and conformational restriction, which can influence its interactions with biological targets. The synthesis of this compound typically involves multi-step procedures, including the formation of the bicyclic core, introduction of the difluoromethyl group, and final amination. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production.

Physical and Chemical Properties: 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. Its molecular weight is approximately 173 g/mol, and it is generally stable under standard laboratory conditions. The presence of the difluoromethyl group enhances its lipophilicity, which can improve its ability to cross biological membranes. Additionally, the amine functionality can undergo various chemical transformations, such as acylation, alkylation, and formation of salts with acids.

Biological Activity: The biological activity of 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine has been extensively studied in recent years, particularly in the context of its potential as a lead compound for drug discovery. Research has shown that this compound can exhibit selective binding to specific receptors or enzymes, making it a valuable tool for understanding biological processes at the molecular level. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs) and ion channels, which are key targets in many therapeutic areas.

Potential Applications: The unique properties of 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine make it a promising candidate for various applications in medicinal chemistry and pharmaceutical research. One area of particular interest is its potential as a lead compound for developing new drugs to treat neurological disorders, such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific targets in the central nervous system (CNS) makes it an attractive candidate for further investigation.

In addition to neurological applications, 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine has also shown promise in other therapeutic areas, including cardiovascular diseases and cancer. For example, recent studies have explored its potential as an inhibitor of specific enzymes involved in cancer progression, such as kinases and proteases. These findings highlight the versatility of this compound and its potential to address unmet medical needs.

Clinical Trials: While 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine is still in the early stages of development as a therapeutic agent, several preclinical studies have demonstrated its safety and efficacy in animal models. These studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Based on these promising results, there is growing interest in advancing this compound into clinical trials to evaluate its potential benefits in human patients.

FUTURE DIRECTIONS: The future of 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine in medicinal chemistry and pharmaceutical research looks promising. Ongoing research aims to optimize its structure through rational drug design approaches to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce side effects.

In conclusion, 4-(Difluoromethyl)bicyclo[2.2.1]heptan-1-amine (CAS No. 1245647-64-6) is a fascinating compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation as a lead compound for drug discovery.